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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B2771998 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of TVB-3166, a potent

and selective inhibitor of Fatty Acid Synthase (FASN), in preclinical in vivo mouse models. The

information is intended to guide researchers in designing and executing experiments to

evaluate the therapeutic potential of TVB-3166 in various disease contexts, particularly in

oncology and virology.

Mechanism of Action
TVB-3166 is an orally available, reversible inhibitor of FASN, the key enzyme responsible for

the synthesis of palmitate from acetyl-CoA and malonyl-CoA.[1][2][3] By blocking FASN, TVB-
3166 disrupts de novo lipogenesis, a metabolic pathway often upregulated in cancer cells and

required for viral replication.[4][5][6] This inhibition leads to a cascade of downstream effects,

including the disruption of lipid raft architecture, inhibition of critical signaling pathways such as

PI3K-AKT-mTOR and β-catenin, and ultimately, the induction of apoptosis in tumor cells.[2][5]

[6][7]

Quantitative Data Summary
The following table summarizes the dosages and administration routes of TVB-3166 used in

various published in vivo mouse model studies.
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Mouse
Model

Cancer/Di
sease
Type

TVB-3166
Dosage

Administr
ation
Route

Vehicle
Treatmen
t
Schedule

Key
Findings

Xenograft

Non-Small

Cell Lung

Cancer

(NSCLC)

30, 60, 100

mg/kg

Oral

gavage

Not

specified

Once daily

for 20 days

Dose-

dependent

tumor

growth

inhibition.

[8]

Xenograft

Colorectal

Cancer

(CRC)

Patient-

Derived

Xenograft

(PDX)

Not

specified

for TVB-

3166, but a

newer

analog

TVB-3664

was used.

Not

specified

Not

specified

Not

specified

TVB-3166

showed

anti-

proliferativ

e effects in

CRC cell

lines.[4]

Xenograft NSCLC 60 mg/kg
Oral

gavage

Not

specified
Once daily

Synergistic

tumor

growth

inhibition

when

combined

with

paclitaxel

or

docetaxel.

[9]

Viral

Infection

Murine

Hepatitis

Virus

(MHV)

30 mg/kg
Oral

gavage

Corn oil

with 10%

DMSO

Once daily

Prolonged

survival

and

reduced

clinical

symptoms.

[10][11]
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Xenograft
Ovarian

Cancer

Not

specified

Oral

gavage

Not

specified

Not

specified

TVB-3166

inhibits

xenograft

tumor

growth.[3]

Experimental Protocols
Preparation of TVB-3166 for Oral Administration
This protocol is adapted from studies using TVB-3166 in mouse models of viral infection.[10]

Materials:

TVB-3166 powder

Dimethyl sulfoxide (DMSO)

Corn oil

Sterile microcentrifuge tubes

Vortex mixer

Water bath at 37°C

Procedure:

Weigh the required amount of TVB-3166 powder.

Add a small volume of DMSO (10% of the final volume) to the vial containing the TVB-3166
powder.

Briefly vortex the mixture to dissolve the powder.

Gently warm the solution in a 37°C water bath to aid dissolution.
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Add corn oil to achieve the final desired concentration (e.g., 5 mg/mL for a 30 mg/kg dose in

a 20g mouse receiving 0.12 mL).

Vortex the solution thoroughly to ensure a uniform suspension.

Administer the prepared solution to mice via oral gavage.

Note: For some applications, TVB-3166 has been formulated in 100% PEG-400 and then

diluted with water to a final PEG concentration of 30% for oral dosing.[12]

In Vivo Efficacy Study in a Xenograft Mouse Model
This protocol provides a general framework for assessing the anti-tumor efficacy of TVB-3166.

Materials and Animals:

Immunocompromised mice (e.g., NOD-SCID, BALB/c nude)

Cancer cell line of interest

Matrigel (optional)

TVB-3166 solution

Vehicle control solution

Calipers for tumor measurement

Animal balance

Procedure:

Tumor Cell Implantation:

Harvest and resuspend cancer cells in an appropriate medium (e.g., PBS or serum-free

medium).

Inject the cell suspension (typically 1 x 10^6 to 1 x 10^7 cells) subcutaneously into the

flank of each mouse. Matrigel may be mixed with the cells to promote tumor growth.
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Tumor Growth Monitoring:

Monitor the mice regularly for tumor formation.

Once tumors are palpable and reach a predetermined size (e.g., 150 mm³), randomize the

mice into treatment and control groups.[2][9]

Treatment Administration:

Administer TVB-3166 or vehicle control to the respective groups via oral gavage at the

desired dose and schedule (e.g., once daily).[8][9]

Data Collection:

Measure tumor dimensions with calipers twice weekly and calculate tumor volume using

the formula: (Length x Width²) / 2.[2]

Monitor the body weight of the mice as an indicator of toxicity.[8]

Endpoint:

Continue treatment for the planned duration or until tumors in the control group reach a

predetermined maximum size.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

weight, histology, biomarker analysis).

Visualizations
Signaling Pathway of TVB-3166 Action
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Caption: Mechanism of action of TVB-3166.

Experimental Workflow for In Vivo Xenograft Study
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Caption: Xenograft study workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in
Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and
Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]

3. cancer-research-network.com [cancer-research-network.com]

4. Preclinical evaluation of novel fatty acid synthase inhibitors in primary colorectal cancer
cells and a patient-derived xenograft model of colorectal cancer - PMC
[pmc.ncbi.nlm.nih.gov]

5. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC
[pmc.ncbi.nlm.nih.gov]

6. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in
Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and
Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]

7. sagimet.com [sagimet.com]

8. sagimet.com [sagimet.com]

9. researchgate.net [researchgate.net]

10. FASN inhibitor TVB-3166 prevents S-acylation of the spike protein of human
coronaviruses - PMC [pmc.ncbi.nlm.nih.gov]

11. biorxiv.org [biorxiv.org]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for TVB-3166 in In Vivo
Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2771998#tvb-3166-dosage-for-in-vivo-mouse-
models]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2771998?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/tvb-3166.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4563160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4563160/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4563160/
https://www.cancer-research-network.com/2019/11/01/tvb-3166-is-an-orally-active-and-selective-fasn-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5973868/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5973868/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5973868/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4721876/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4721876/
https://pubmed.ncbi.nlm.nih.gov/26425687/
https://pubmed.ncbi.nlm.nih.gov/26425687/
https://pubmed.ncbi.nlm.nih.gov/26425687/
https://sagimet.com/wp-content/uploads/2020/11/008-201411-3VB-FASN_Preclinical_Oncology_EORTC.pdf
https://sagimet.com/wp-content/uploads/2020/11/004-201310-3VB_FASN_Preclinical_Oncology_EORTC.pdf
https://www.researchgate.net/figure/Combined-treatment-of-NSCLC-tumor-xenografts-with-TVB-3166-and-a-taxane-paclitaxel-or_fig4_312246519
https://pmc.ncbi.nlm.nih.gov/articles/PMC9339154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9339154/
https://www.biorxiv.org/content/10.1101/2020.12.20.423603v1.full-text
https://www.researchgate.net/figure/TVB-3166-and-TVB-3664-small-molecule-FASN-inhibitors-A-Chemical-structure-of-TVB-3166_fig1_312246519
https://www.benchchem.com/product/b2771998#tvb-3166-dosage-for-in-vivo-mouse-models
https://www.benchchem.com/product/b2771998#tvb-3166-dosage-for-in-vivo-mouse-models
https://www.benchchem.com/product/b2771998#tvb-3166-dosage-for-in-vivo-mouse-models
https://www.benchchem.com/product/b2771998#tvb-3166-dosage-for-in-vivo-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2771998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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